N-(2-Amino-1-naphthalen-2-ylethyl)-2-(3-methylphenyl)acetamide;hydrochloride

• IUPAC Name: N-(2-amino-1-naphthalen-2-ylethyl)-2-(3-methylphenyl)acetamide;hydrochloride
• InChI: InChI=1S/C21H22N2O.ClH/c1-15-5-4-6-16(11-15)12-21(24)23-20(14-22)19-10-9-17-7-2-3-8-18(17)13-19;/h2-11,13,20H,12,14,22H2,1H3,(H,23,24);1H
• InChI Key: COLTVDHDNWJMGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC(CN)C2=CC3=CC=CC=C3C=C2.Cl
• Molecular Formula: C21H23ClN2O
• Molecular Weight: 354.9 g/mol

Description

N-(2-Amino-1-naphthalen-2-ylethyl)-2-(3-methylphenyl)acetamide; hydrochloride, also known as ANECA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic properties. ANECA is a synthetic compound that belongs to the class of amides and has a molecular weight of 365.9 g/mol. In

Scientific Research Applications

• Chemical Synthesis and Structural Characterization

  • Novel derivatives related to N-(2-Amino-1-naphthalen-2-ylethyl)-2-(3-methylphenyl)acetamide;hydrochloride have been designed and synthesized for various research purposes. These compounds are characterized using methods like NMR, IR, and MS to understand their molecular structure and properties (Yang Jing, 2010).

• Catalysis and Synthesis under Specific Conditions

  • Research includes exploring the role of these compounds in catalyzing chemical reactions. For instance, their use in the one-pot synthesis of certain naphthalene derivatives under specific conditions like ultrasound irradiation, highlighting their potential in facilitating complex chemical processes (M. Mokhtary & Mogharab Torabi, 2017).

• Biological Activity and Potential Therapeutic Uses

  • Some derivatives show potent inhibitory activity against aminopeptidase N, which has implications in angiogenesis and possibly cancer research. Their activity in inhibiting fibroblast growth-factor-induced cell invasion is particularly notable (Jiyong Lee et al., 2005).

• Molecular Conformations and Supramolecular Assembly

  • Studies also include understanding the molecular conformations and how these compounds participate in supramolecular assembly. This research is crucial for the development of new materials and nanotechnology applications (P. Nayak et al., 2014).

• Local Anesthetic Activity

  • Some derivatives have been synthesized and evaluated for their local anesthetic activities, showing potential for use in medical applications (D. Jindal et al., 2003).

• DNA Interaction and Docking Studies

  • Research includes studying the interaction of these compounds with DNA, which is vital for understanding their potential role in gene expression, mutation, and therapeutic applications (Baris Kurt et al., 2020).